Cas no 1805428-12-9 (3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide
• CAS No: 1805428-12-9
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4804451
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-5(9)4-3(6(11)14)2(10)1-12-7(4)13(15)16/h1,5H,(H2,11,14)
• InChI Key： WKFVIOAJYWTZAD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide

Research Briefing on 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide (CAS: 1805428-12-9)

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide (CAS: 1805428-12-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent iodination and nitration reactions. Researchers have reported improved yields and purity through the use of advanced catalytic systems and optimized reaction conditions. The compound's structural features, including the electron-withdrawing nitro group and the halogenated iodine atom, contribute to its reactivity and binding affinity toward biological targets.

In recent pharmacological studies, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide has demonstrated potent inhibitory activity against several kinases implicated in cancer progression. Specifically, it has shown high selectivity for tyrosine kinase receptors, making it a candidate for targeted cancer therapies. Additionally, its antimicrobial properties have been explored, with preliminary data indicating efficacy against drug-resistant bacterial strains. These findings underscore the compound's versatility and potential for further development.

Despite these promising results, challenges remain in the clinical translation of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research aims to design derivatives with improved pharmacological profiles while retaining the compound's therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carboxamide represents a promising scaffold for drug discovery, with applications spanning oncology and infectious diseases. Continued research into its mechanism, optimization, and clinical potential will be critical in realizing its full therapeutic value. This briefing highlights the latest advancements and future directions for this compound, providing valuable insights for researchers and industry professionals alike.